![molecular formula C15H21N5OS B4444496 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(4-methylphenyl)butanamide](/img/structure/B4444496.png)
2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(4-methylphenyl)butanamide
Overview
Description
2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(4-methylphenyl)butanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the class of triazole-based compounds and has been extensively studied for its pharmacological properties.
Mechanism of Action
The mechanism of action of 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(4-methylphenyl)butanamide is not fully understood. However, studies have shown that this compound interacts with various cellular targets, including enzymes and receptors, to exert its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. This compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, it has been shown to exhibit anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(4-methylphenyl)butanamide in lab experiments is its broad-spectrum antimicrobial activity. This compound has also been shown to exhibit low toxicity towards mammalian cells, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(4-methylphenyl)butanamide. One of the areas of interest is the development of more efficient synthesis methods to produce this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Furthermore, the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound is also an area of interest.
Scientific Research Applications
2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(4-methylphenyl)butanamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antimicrobial, antifungal, and anticancer properties. This compound has also been studied for its potential use as an anti-inflammatory and analgesic agent.
Properties
IUPAC Name |
2-(3-amino-5-ethylsulfanyl-1,2,4-triazol-4-yl)-N-(4-methylphenyl)butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N5OS/c1-4-12(20-14(16)18-19-15(20)22-5-2)13(21)17-11-8-6-10(3)7-9-11/h6-9,12H,4-5H2,1-3H3,(H2,16,18)(H,17,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSNHBLWYNYYFQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=C(C=C1)C)N2C(=NN=C2SCC)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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